Cas no 1020932-71-1 (Methyl 2-{2-(Dimethylamino)ethylamino}acetate)

• Product Name: Methyl 2-{2-(Dimethylamino)ethylamino}acetate
• CAS No: 1020932-71-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 4568032
• Update Time: 2025-07-28

Methyl 2-{2-(Dimethylamino)ethylamino}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[2-(dimethylamino)ethyl]amino}acetate
• methyl 2-[2-(dimethylamino)ethylamino]acetate
• Methyl 2-([2-(dimethylamino)ethyl]amino)acetate
• Methyl (2-(dimethylamino)ethyl)glycinate
• Methyl {[2-(dimethylamino)ethyl]amino}acetate
• Methyl 2-{2-(Dimethylamino)ethylamino}acetate

• Inchi： 1S/C7H16N2O2/c1-9(2)5-4-8-6-7(10)11-3/h8H,4-6H2,1-3H3
• InChI Key： KSYNQGOAGVDAPW-UHFFFAOYSA-N
• SMILES： O(C)C(CNCCN(C)C)=O

Computed Properties

• Exact Mass: 160.121178g/mol
• Monoisotopic Mass: 160.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.21g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6

Additional information on Methyl 2-{2-(Dimethylamino)ethylamino}acetate

Research Brief on Methyl 2-{2-(Dimethylamino)ethylamino}acetate (CAS: 1020932-71-1) in Chemical Biology and Pharmaceutical Applications

Methyl 2-{2-(Dimethylamino)ethylamino}acetate (CAS: 1020932-71-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of Methyl 2-{2-(Dimethylamino)ethylamino}acetate as a versatile intermediate in the synthesis of more complex molecules. Its unique structural features, including the presence of both ester and tertiary amine functional groups, make it a valuable building block in medicinal chemistry. Researchers have utilized this compound in the development of novel drug candidates targeting various diseases, including cancer and neurological disorders.

One of the key areas of investigation has been the compound's potential as a modulator of biological pathways. Preliminary in vitro studies suggest that Methyl 2-{2-(Dimethylamino)ethylamino}acetate may interact with specific cellular receptors or enzymes, influencing signal transduction pathways. These findings have spurred further research into its mechanism of action and potential therapeutic applications.

In addition to its biological activity, recent advancements in synthetic methodologies have improved the efficiency and scalability of Methyl 2-{2-(Dimethylamino)ethylamino}acetate production. Novel catalytic systems and green chemistry approaches have been explored to optimize its synthesis, reducing environmental impact and enhancing yield. These developments are critical for ensuring the compound's availability for both research and potential clinical use.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic properties. Ongoing studies are focused on addressing these gaps, with particular emphasis on its bioavailability, metabolism, and toxicity profile. Future research directions may include the design of derivatives with improved efficacy and safety, as well as the exploration of its applications in combination therapies.

In conclusion, Methyl 2-{2-(Dimethylamino)ethylamino}acetate (CAS: 1020932-71-1) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted applications, from drug development to biochemical studies, underscore its potential as a valuable tool in advancing medical science. Continued investigation into its properties and mechanisms will be essential for unlocking its full therapeutic potential.